
Personal protective equipment for handling
AG14361

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AG14361

Cat. No.: B1684201 Get Quote

Essential Safety and Handling Guide for
AG14361
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling AG14361. The following procedures are based on

best practices for handling potent, research-grade compounds and antineoplastic agents. A

specific Safety Data Sheet (SDS) for AG14361 was not located; therefore, these guidelines are

derived from general safety protocols for hazardous chemicals.

Personal Protective Equipment (PPE)
When handling AG14361, a comprehensive approach to personal protection is essential to

minimize exposure. The following PPE is mandatory:

Gloves: Double chemotherapy gloves are required. Change gloves every hour or

immediately if contamination, tearing, or puncture occurs.[1]

Eye Protection: Safety goggles or a full-face shield must be worn to protect against splashes

and aerosols.

Lab Coat: A solid-front barrier gown or lab coat is necessary to protect the body.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[2] If there is a risk of inhaling dust or aerosols, a NIOSH-approved
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respirator is recommended.[2]

Quantitative Data for AG14361
The following table summarizes key quantitative information for AG14361.

Property Value Source

Molecular Weight 320.4 g/mol [3]

Purity ≥ 98% [3]

CAS Number 328543-09-5 [3]

Chemical Formula C19H20N4O [3]

Solubility in DMSO ≤ 60 mM [3]

Solubility in PBS (pH 7.2) ≤ 624 μM [3]

Storage

Stable at -20°C as supplied.[3]

Store away from direct light

and with a desiccant for long-

term storage.[3]
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Preparation

Handling

Disposal

Emergency Procedures

Don appropriate PPE:
- Double chemotherapy gloves

- Safety goggles/face shield
- Solid-front barrier gown

Work within a certified
chemical fume hood

Prepare stock solution
(e.g., in DMSO)

Use Luer-Lock syringes
to prevent needle detachment

Avoid generating aerosols
or dust

Immediately clean any spills
using appropriate procedures

Segregate all AG14361 waste
from other lab waste

Contaminated disposables (gloves, pads)
in yellow 'Trace' waste container

Syringes with residual drug in
black 'Bulk' hazardous waste container

Empty syringes (no visible drug)
in red sharps container

Label all waste containers clearly
as hazardous chemical waste

Skin Contact:
Immediately remove contaminated clothing.

Rinse skin with water/shower.

Eye Contact:
Rinse out with plenty of water.

Remove contact lenses.

Inhalation:
Move to fresh air.

Seek medical attention.

Ingestion:
Immediately drink water (two glasses at most).

Seek medical attention.

Click to download full resolution via product page

Figure 1: Workflow for Safe Handling and Disposal of AG14361
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Detailed Experimental Protocols
Preparation of AG14361 Stock Solution

Don Personal Protective Equipment (PPE): Before handling the compound, put on double

chemotherapy gloves, a solid-front barrier gown, and safety goggles or a full-face shield.

Work in a Ventilated Area: All handling of solid AG14361 and preparation of solutions should

be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.

[2]

Weighing the Compound: Carefully weigh the required amount of AG14361 powder using an

analytical balance inside the fume hood.

Solubilization: To prepare a stock solution, for example, a 10 mM stock in DMSO, resuspend

1 mg of AG14361 in 312 μL of DMSO.[3] Prepare the stock solution fresh before use.[3]

Storage of Stock Solution: For short-term storage, it is recommended to store the DMSO

stock solution at -20°C and aliquot it into working volumes to avoid repeated freeze-thaw

cycles.[3]

Administration in Cell Culture

Dilution: When using AG14361 as a cell culture supplement, the stock solution should be

diluted into the culture medium immediately before use.[3]

Final Concentration of Solvent: Avoid final DMSO or absolute ethanol concentrations above

0.1% due to potential cell toxicity.[3]

Disposal Plan

Proper disposal of AG14361 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation: All waste contaminated with AG14361 must be segregated from other

laboratory waste streams.[1] Do not mix this waste with other chemical or biological waste.[1]
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Contaminated Solid Waste: Dispose of all disposable items that have come into contact with

AG14361, such as gloves, absorbent pads, and pipette tips, in a designated yellow "Trace"

chemotherapy waste container.[1]

Liquid Waste: Collect all liquid waste containing AG14361 in a clearly labeled, leak-proof

hazardous waste container.

Sharps Disposal:

Syringes that are completely empty with no visible residual drug can be disposed of in a

red sharps container.[1] Do not recap needles.[1]

Syringes containing any amount of residual AG14361 must be disposed of in a special

black "Bulk" hazardous chemical waste container.[1]

Labeling: All waste containers must be clearly labeled as "Hazardous Chemical Waste" and

specify the contents.

Final Disposal: Follow your institution's and local regulations for the disposal of hazardous

chemical waste. This typically involves collection by an environmental health and safety

(EH&S) department.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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